1-(3,4-dimethylphenyl)-5-oxo-N-((5-(p-tolyl)isoxazol-3-yl)methyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H25N3O3/c1-15-4-7-18(8-5-15)22-12-20(26-30-22)13-25-24(29)19-11-23(28)27(14-19)21-9-6-16(2)17(3)10-21/h4-10,12,19H,11,13-14H2,1-3H3,(H,25,29)
• InChI Key: NTIOTKDCIFGBCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3CC(=O)N(C3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

1-(3,4-dimethylphenyl)-5-oxo-N-((5-(p-tolyl)isoxazol-3-yl)methyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.482. The purity is usually 95%.
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Scientific Research Applications

Polyamide Synthesis and Characterization

Research on new polyamides based on pyridine derivatives, including the synthesis of novel polyamides through direct polycondensation reactions, has been conducted. These studies involve the synthesis of polymers containing pyridyl moieties in the main chain, showcasing the potential applications of similar compounds in materials science, particularly in the development of new polymeric materials with specific thermal and solubility properties (Faghihi & Mozaffari, 2008).

Heterocyclic Compound Synthesis

There is also interest in the synthesis of heterocyclic compounds, including the development of novel isoxazolines and isoxazoles. Such studies explore the potential of various synthetic routes for creating compounds with significant structural diversity. This area of research is crucial for discovering new molecules with potential applications in drug development, agricultural chemicals, and material science (Rahmouni et al., 2014).

Antimicrobial and Antituberculosis Activity

Another significant area of research involves evaluating the antimicrobial and antituberculosis activities of novel compounds. Studies have been conducted on the synthesis and characterization of compounds, including their structural analysis and evaluation of biological activities against various microbial strains. Such research highlights the importance of developing new compounds to address the growing concern of drug-resistant infections (Moraski et al., 2011).

Molecular Rearrangements and Synthesis of Fused Heterocycles

Research into the molecular rearrangements leading to the synthesis of novel fused heterocycles demonstrates the interest in expanding the chemical space of heterocyclic compounds. Such studies contribute to a deeper understanding of chemical reactions and provide a foundation for the development of new synthetic methodologies that can be applied in the synthesis of complex molecules with potential applications across various fields (Potkin et al., 2012).